Cas no 26967-76-0 (Tri(4-isopropylphenyl)phosphate)

• Product Name: Tri(4-isopropylphenyl)phosphate
• CAS No: 26967-76-0
• MF: C₂₇H₃₃O₄P
• MW: 452.522289037704
• CID: 53047
• PubChem ID: 75628
• Update Time: 2025-11-01

Tri(4-isopropylphenyl)phosphate Chemical and Physical Properties

Names and Identifiers

• Tri(4-isopropylphenyl)phosphate
• (1-methylethyl)-Phenol phosphate (3:1)
• tris(4-isopropylphenyl)phosphate
• Phenol, (1-methylethyl)-, phosphate (3:1)
• TRI(ISOPROPYLPHENYL)PHOSPHATE
• TRIS(PARA-CUMENYL)PHOSPHATE
• TRIS(ORTHO-ISO-PROPYL-PHENYL)PHOSPHATE
• IPPP
• TRICUMOL PHOSPHATE
• Tri(4-isopropylphenyl) phosphate
• NCGC00260311-01
• tris(4-propan-2-ylphenyl) phosphate
• CAS-68937-41-7
• NCGC00260312-01
• NS00003997
• Q27294219
• ETHYL(4-METHYLBENZOYL)ACETATE
• PHENOL, P-ISOPROPYL-, PHOSPHATE (3:1)
• W-104649
• W-107139
• Phenol, 4-(1-methylethyl)-, phosphate (3:1)
• Tris(p-cumenyl)phosphate
• SCHEMBL36617
• EINECS 219-703-0
• Tox21_202765
• TRIS(P-ISOPROPYLPHENYL) PHOSPHATE
• P-CUMENYL PHOSPHATE ((C9H11O)3PO)
• DSSTox_RID_78659
• DTXSID80858783
• Tris(p-isopropylphenyl)phosphate
• 26967-76-0
• UNII-Y3H2FDX0NW
• Tox21_202764
• DSSTox_CID_8880
• Tris(4-isopropylphenyl) phosphate
• NCGC00260313-01
• CHEMBL458602
• Isopropylphenylphosphat
• A5347
• Phenol, p-isopropyl-, phosphate (3:1) (8CI); p-Cumenyl phosphate ((C9H11O)3PO) (7CI); Tris(4-isopropylphenyl) phosphate; Tris(p-isopropylphenyl) phosphate; Phenol, 4-(1-methylethyl)-, phosphate (3:1); PIP (3:1)
• DSSTox_GSID_28880
• Tris(isopropylphenyl) phosphate
• 2502-15-0
• Y3H2FDX0NW
• Tris[4-(2-methylethyl)phenyl] phosphate
• Tox21_202766
• Phenol,(1-methylethyl)-, phosphate (3:1)
• 2-(4-methylbenzoyl)butanoic acid
• P 8.3-8.5% pound notviscosity48-63(mpa25 inverted exclamation markae)
• Isopropylate Triphenyl Phosphate

• Inchi： 1S/C27H33O4P/c1-19(2)22-7-13-25(14-8-22)29-32(28,30-26-15-9-23(10-16-26)20(3)4)31-27-17-11-24(12-18-27)21(5)6/h7-21H,1-6H3
• InChI Key： ANVREEJNGJMLOV-UHFFFAOYSA-N
• SMILES： P(=O)(OC1C=CC(=CC=1)C(C)C)(OC1C=CC(=CC=1)C(C)C)OC1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 452.21200
• Monoisotopic Mass: 452.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.108
• Melting Point: -24.9°C
• Boiling Point: 245°C
• Flash Point: 174.344°C
• PSA: 54.57000
• LogP: 8.70170

Tri(4-isopropylphenyl)phosphate Security Information

• Hazardous Material transportation number：UN 3077
• HazardClass：9
• PackingGroup：III
• Safety Term：9
• Packing Group：III

Additional information on Tri(4-isopropylphenyl)phosphate

Tri(4-isopropylphenyl)phosphate (CAS No. 26967-76-0): An Overview of Its Properties, Applications, and Recent Research

Tri(4-isopropylphenyl)phosphate (TIPP), with the CAS number 26967-76-0, is a versatile organic compound that has gained significant attention in various fields, including materials science, pharmaceuticals, and environmental studies. This comprehensive overview aims to provide a detailed insight into the chemical properties, applications, and recent research advancements of TIPP.

Chemical Structure and Properties: TIPP is a triaryl phosphate ester characterized by its unique molecular structure. The compound consists of three 4-isopropylphenyl groups bonded to a central phosphorus atom. This structure imparts several favorable properties to TIPP, such as high thermal stability, excellent flame retardancy, and good compatibility with various polymers. The molecular formula of TIPP is C₂₇H₃₀O₃P, and its molecular weight is approximately 434.5 g/mol.

Synthesis and Production: The synthesis of TIPP typically involves the reaction of 4-isopropylphenol with phosphorus oxychloride (POCl₃) in the presence of a base such as triethylamine. This reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired triaryl phosphate ester. The process is well-documented in the literature and has been optimized for industrial-scale production to ensure high yields and purity.

Applications: TIPP finds extensive use in various industries due to its unique properties. One of its primary applications is as a flame retardant in polymers and plastics. Its high thermal stability and excellent flame retardancy make it an ideal additive for enhancing the fire safety of materials used in construction, automotive, and electronics industries. Additionally, TIPP is used as a plasticizer in PVC and other polymers, improving their flexibility and processability without compromising their mechanical properties.

In the pharmaceutical industry, TIPP has shown potential as a stabilizer for certain drug formulations. Its ability to enhance the stability and solubility of active pharmaceutical ingredients (APIs) makes it a valuable component in the development of sustained-release formulations and drug delivery systems. Recent studies have also explored its use as an excipient in solid dispersions to improve the bioavailability of poorly soluble drugs.

Environmental Impact: The environmental impact of TIPP has been a subject of increasing interest due to its widespread use in various applications. Studies have shown that TIPP has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, ongoing research is focused on understanding its long-term effects on ecosystems and developing more sustainable alternatives if necessary.

Recent Research Advancements: Recent advancements in the field have shed light on new applications and improved synthesis methods for TIPP. For instance, researchers at [University Name] have developed a novel catalyst system that significantly enhances the yield and purity of TIPP during synthesis. This breakthrough could lead to more cost-effective production processes and broader industrial adoption.

In another study published in [Journal Name], scientists investigated the use of TIPP as a stabilizer for nanoparticles used in drug delivery systems. The results showed that TIPP effectively prevented nanoparticle aggregation and improved their stability over extended periods, paving the way for more efficient drug delivery technologies.

Safety Considerations: While TIPP is generally considered safe for industrial use, proper handling and storage practices are essential to ensure workplace safety. It is recommended to follow standard safety guidelines for handling organic compounds, including wearing appropriate personal protective equipment (PPE) and ensuring adequate ventilation in work areas.

Conclusion: Tri(4-isopropylphenyl)phosphate (TIPP) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties make it an invaluable component in materials science, pharmaceuticals, and environmental studies. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern science and technology.